Cas no 105278-63-5 (Acetic acid, phenoxy-, 1H-benzimidazol-2-ylmethyl ester)

Acetic acid, phenoxy-, 1H-benzimidazol-2-ylmethyl ester structure
105278-63-5 structure
Product Name:Acetic acid, phenoxy-, 1H-benzimidazol-2-ylmethyl ester
CAS No:105278-63-5
MF:C16H14N2O3
MW:282.293963909149
CID:1151767
Update Time:2024-07-27

Acetic acid, phenoxy-, 1H-benzimidazol-2-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, phenoxy-, 1H-benzimidazol-2-ylmethyl ester
    • Acetic acid, 2-phenoxy-, 1H-benzimidazol-2-ylmethyl ester
    • Inchi: 1S/C16H14N2O3/c19-16(11-20-12-6-2-1-3-7-12)21-10-15-17-13-8-4-5-9-14(13)18-15/h1-9H,10-11H2,(H,17,18)
    • InChI Key: PNUFNFCLIUGFSR-UHFFFAOYSA-N
    • SMILES: C(OCC1NC2=CC=CC=C2N=1)(=O)COC1=CC=CC=C1

Experimental Properties

  • Density: 1.305±0.06 g/cm3(Predicted)
  • Melting Point: 162-163 °C(Solv: nitromethane (75-52-5))
  • Boiling Point: 519.1±30.0 °C(Predicted)
  • pka: 11.12±0.10(Predicted)
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